Cas no 1260862-24-5 (2-Bromo-5-chloro-1,8-naphthyridine)

• Product Name: 2-Bromo-5-chloro-1,8-naphthyridine
• CAS No: 1260862-24-5
• MF: C₈H₄BrClN₂
• MW: 243.487759590149
• CID: 1081877
• PubChem ID: 71748534
• Update Time: 2025-06-13

2-Bromo-5-chloro-1,8-naphthyridine Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-5-chloro-1,8-naphthyridine
• EN300-7535387
• 1,8-Naphthyridine, 2-bromo-5-chloro-
• 1260862-24-5
• DTXSID70857629

• Inchi： 1S/C8H4BrClN2/c9-7-2-1-5-6(10)3-4-11-8(5)12-7/h1-4H
• InChI Key： AWVHLHXDCGSGSG-UHFFFAOYSA-N
• SMILES： BrC1=CC=C2C(=CC=NC2=N1)Cl

Computed Properties

• Exact Mass: 241.92464g/mol
• Monoisotopic Mass: 241.92464g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 25.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Naphthyridines

Additional information on 2-Bromo-5-chloro-1,8-naphthyridine

Introduction to 2-Bromo-5-chloro-1,8-naphthyridine (CAS No. 1260862-24-5)

2-Bromo-5-chloro-1,8-naphthyridine, identified by its Chemical Abstracts Service (CAS) number 1260862-24-5, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the naphthyridine class, a structural motif characterized by a fused bicyclic system containing nitrogen atoms. The presence of bromo and chloro substituents on the naphthyridine ring enhances its reactivity, making it a valuable intermediate in the synthesis of various biologically active molecules.

The structure of 2-Bromo-5-chloro-1,8-naphthyridine features a planar, aromatic system with electron-withdrawing effects contributed by the halogen atoms. This electronic configuration makes the compound highly susceptible to nucleophilic substitution reactions, which are pivotal in medicinal chemistry for the development of novel drug candidates. The compound’s versatility as a building block has been leveraged in the synthesis of kinase inhibitors, antiviral agents, and other therapeutic compounds.

In recent years, 2-Bromo-5-chloro-1,8-naphthyridine has been extensively studied for its potential applications in drug discovery. One of the most compelling areas of research involves its use as a precursor in the development of small-molecule inhibitors targeting protein kinases, which are implicated in numerous diseases, including cancer and inflammatory disorders. The bromo and chloro substituents provide convenient handles for further functionalization, allowing chemists to tailor the molecule’s properties for specific biological targets.

Recent advancements in medicinal chemistry have highlighted the utility of 2-Bromo-5-chloro-1,8-naphthyridine in generating libraries of compounds for high-throughput screening (HTS). The structural scaffold’s ability to modulate kinase activity has been particularly noteworthy. For instance, derivatives of this compound have shown promising activity against tyrosine kinases such as EGFR (epidermal growth factor receptor) and ALK (anaplastic lymphoma kinase). These findings underscore the importance of 2-Bromo-5-chloro-1,8-naphthyridine as a scaffold in designing next-generation therapeutics.

The synthesis of 2-Bromo-5-chloro-1,8-naphthyridine typically involves multi-step organic transformations starting from commercially available precursors. A common synthetic route includes halogenation strategies that introduce the bromo and chloro substituents at specific positions on the naphthyridine core. These synthetic methodologies have been optimized to ensure high yields and purity, which are critical for pharmaceutical applications.

One notable application of 2-Bromo-5-chloro-1,8-naphthyridine is in the development of antiviral agents. The structural features of this compound allow it to interact with viral enzymes essential for replication. For example, research has demonstrated its efficacy against certain strains of RNA viruses by inhibiting key protease enzymes. This capability has opened up new avenues for treating viral infections that are resistant to conventional antiviral drugs.

The pharmacological properties of 2-Bromo-5-chloro-1,8-naphthyridine and its derivatives are influenced by factors such as solubility, bioavailability, and metabolic stability. These properties must be carefully balanced to ensure therapeutic efficacy while minimizing side effects. Computational modeling and experimental studies have been employed to elucidate how structural modifications affect these pharmacokinetic parameters.

In conclusion, 2-Bromo-5-chloro-1,8-naphthyridine (CAS No. 1260862-24-5) represents a significant advancement in pharmaceutical chemistry due to its versatile reactivity and potential applications in drug development. Its role as a key intermediate in synthesizing biologically active molecules continues to drive innovation in therapeutic research. As our understanding of disease mechanisms evolves, compounds like 2-Bromo-5-chloro-1,8-naphthyridine will remain indispensable tools for discovering new treatments that address unmet medical needs.